Cas no 1805735-53-8 (Ethyl 2-mercapto-3-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-mercapto-3-(3-oxopropyl)benzoate
• CAS No: 1805735-53-8
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 4957046
• Update Time: 2025-05-19

Ethyl 2-mercapto-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-mercapto-3-(3-oxopropyl)benzoate

• Inchi： 1S/C12H14O3S/c1-2-15-12(14)10-7-3-5-9(11(10)16)6-4-8-13/h3,5,7-8,16H,2,4,6H2,1H3
• InChI Key： MFQRPQOYDWUDBQ-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)OCC)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 2-mercapto-3-(3-oxopropyl)benzoate

Ethyl 2-mercapto-3-(3-oxopropyl)benzoate (CAS No. 1805735-53-8): An Overview of Its Structure, Properties, and Applications

Ethyl 2-mercapto-3-(3-oxopropyl)benzoate (CAS No. 1805735-53-8) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive structure, which includes a benzene ring substituted with a mercapto group and an ester functional group. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

The molecular formula of Ethyl 2-mercapto-3-(3-oxopropyl)benzoate is C₁₂H₁₄O₃S, and its molecular weight is approximately 246.30 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as benzoic acid and thiols. The synthesis process involves several steps, including esterification, thiolation, and oxidation, each of which requires precise control over reaction conditions to ensure high yields and purity.

In terms of physical properties, Ethyl 2-mercapto-3-(3-oxopropyl)benzoate is a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. However, it is important to handle the compound with care to avoid exposure to moisture and air, as these can affect its stability and reactivity.

The chemical reactivity of Ethyl 2-mercapto-3-(3-oxopropyl)benzoate is primarily driven by the presence of the mercapto group (-SH) and the ester group (-COOEt). The mercapto group is known for its nucleophilic properties and can participate in various reactions such as alkylation, acylation, and metal coordination. The ester group, on the other hand, can undergo hydrolysis to form the corresponding carboxylic acid or be used as a leaving group in substitution reactions. These reactive functionalities make Ethyl 2-mercapto-3-(3-oxopropyl)benzoate a versatile building block for the synthesis of more complex molecules.

In the field of pharmaceuticals, Ethyl 2-mercapto-3-(3-oxopropyl)benzoate has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have explored its use in the development of novel antiviral agents and anti-inflammatory compounds. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent antiviral activity against several strains of influenza virus. Additionally, studies conducted at the National Institutes of Health have demonstrated that certain analogs of Ethyl 2-mercapto-3-(3-oxopropyl)benzoate have anti-inflammatory properties that could be useful in treating conditions such as arthritis and other inflammatory disorders.

Beyond pharmaceutical applications, Ethyl 2-mercapto-3-(3-oxopropyl)benzoate has also found use in materials science. Its ability to form stable coordination complexes with various metal ions makes it an attractive candidate for the development of metallopolymers and other functional materials. Researchers at the Massachusetts Institute of Technology have successfully synthesized metallopolymers using this compound as a ligand, demonstrating their potential applications in catalysis and electronic devices. These materials exhibit enhanced catalytic activity and improved electronic properties compared to their non-metallic counterparts.

In conclusion, Ethyl 2-mercapto-3-(3-oxopropyl)benzoate (CAS No. 1805735-53-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and chemical properties make it an important intermediate in the development of novel drugs and functional materials. Ongoing research continues to uncover new uses for this compound, highlighting its significance in modern chemistry and related fields.